Cas no 754216-72-3 (2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide)

2-(N-methyl-4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide is a specialized sulfonamide derivative with potential applications in organic synthesis and pharmaceutical research. Its structure incorporates both a sulfonamide and an acetamide moiety, offering versatility as an intermediate in the development of bioactive compounds. The presence of a methyl-substituted benzene ring and an isobutyl group enhances its lipophilicity, which may improve membrane permeability in drug design. This compound’s well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. Its stability under standard laboratory conditions further supports its utility in synthetic workflows. Researchers may explore its use in developing enzyme inhibitors or receptor-targeting agents due to its functional group diversity.
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide structure
754216-72-3 structure
Product Name:2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
CAS No:754216-72-3
MF:C15H24N2O3S
MW:312.427662849426
CID:5419392
Update Time:2025-05-24

2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N~2~-methyl-N-(3-methylbutyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
    • 2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
    • Inchi: 1S/C15H24N2O3S/c1-12(2)9-10-16-15(18)11-17(4)21(19,20)14-7-5-13(3)6-8-14/h5-8,12H,9-11H2,1-4H3,(H,16,18)
    • InChI Key: AGZUTGIFRUVYNG-UHFFFAOYSA-N
    • SMILES: C(NCCC(C)C)(=O)CN(C)S(C1=CC=C(C)C=C1)(=O)=O

2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3342-0400-2μmol
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
754216-72-3 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3342-0400-5μmol
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
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Life Chemicals
F3342-0400-10μmol
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
754216-72-3 90%+
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$69.0 2023-04-26
Life Chemicals
F3342-0400-20μmol
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
754216-72-3 90%+
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$79.0 2023-04-26
Life Chemicals
F3342-0400-1mg
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
754216-72-3 90%+
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$54.0 2023-04-26
Life Chemicals
F3342-0400-2mg
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Life Chemicals
F3342-0400-3mg
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$63.0 2023-04-26
Life Chemicals
F3342-0400-4mg
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
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$66.0 2023-04-26
Life Chemicals
F3342-0400-5mg
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
754216-72-3 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3342-0400-10mg
2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide
754216-72-3 90%+
10mg
$79.0 2023-04-26

2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide Related Literature

Additional information on 2-(N-methyl4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide

Compound CAS No. 754216-72-3: 2-(N-methyl-4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide

The compound with CAS No. 754216-72-3, known as 2-(N-methyl-4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonamide group and an acetamide moiety, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules and functional materials. Its structure allows for extensive modification, enabling researchers to explore its properties in diverse contexts such as drug delivery systems, polymer chemistry, and catalysis. The presence of the sulfonamide group contributes to its stability and reactivity, while the acetamide moiety enhances its solubility and compatibility with various solvents.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of pharmaceutical agents. Researchers have demonstrated that derivatives of this compound exhibit potent biological activity, including antimicrobial properties and anticancer effects. These findings underscore its potential role in the development of next-generation therapeutics.

In addition to its pharmaceutical applications, this compound has shown great promise in the field of agrochemicals. Its ability to interact with biological systems at a molecular level makes it a valuable tool in the design of pesticides and herbicides with enhanced efficacy and reduced environmental impact.

The synthesis of 2-(N-methyl-4-methylbenzenesulfonamido)-N-(3-methylbutyl)acetamide involves a series of carefully controlled reactions, including nucleophilic substitution, amidation, and alkylation steps. Recent advancements in catalytic techniques have enabled chemists to optimize these reactions, resulting in higher yields and improved purity levels.

From a structural perspective, this compound features a complex arrangement of functional groups that contribute to its unique properties. The sulfonamide group plays a critical role in stabilizing the molecule through resonance effects, while the acetamide moiety provides flexibility and reactivity for further functionalization.

Emerging research has also explored the use of this compound in the development of nanomaterials and polymeric composites. Its ability to act as a linker or cross-linking agent has opened new avenues for creating materials with tailored mechanical, thermal, and electrical properties.

In conclusion, CAS No. 754216-72-3 represents a cutting-edge chemical entity with multifaceted applications across various industries. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in the development of innovative chemical solutions.

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